![molecular formula C6H7BO3S B1531077 (2-Acetylthiophen-3-yl)boronic acid CAS No. 36155-74-5](/img/structure/B1531077.png)
(2-Acetylthiophen-3-yl)boronic acid
Overview
Description
“(2-Acetylthiophen-3-yl)boronic acid” is a chemical compound . It is used in the field of specialty chemicals, nucleosides, nucleotides, phosphoramidites, and pharmaceutical intermediates . The molecular formula of this compound is C6H7BO3S.
Synthesis Analysis
The primary method for the synthesis of boronic acids is through the electrophilic trapping of an organometallic reagent with a boric ester (e.g. B(Oi-Pr)3 or B(OMe)3). The reaction is performed at low temperature to attenuate over-alkylation that would lead to the formation of borinic, rather than boronic, esters .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H7BO3S . The average mass is 169.994 Da and the monoisotopic mass is 170.020889 Da .
Chemical Reactions Analysis
Boronic acid (BA)-mediated cis-diol conjugation is one of the best-studied reactions among them . Boronic acids are increasingly utilized in diverse areas of research, including the interactions of boronic acids with diols and strong Lewis bases as fluoride or cyanide anions, which leads to their utility in various sensing applications .
Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 170 g/mol . The melting point is between 120 - 130 °C . The addition of a BA moiety at the ortho position of benzaldehyde (i.e. 2-formylphenyl boronic acid (2-FPBA)) or acetophenone (i.e. 2-acetylphenyl boronic acid (2-APBA)) markedly improves the thermodynamic stability over a pH range of 6–10 via iminoboronate formation .
Scientific Research Applications
Enantioselective Catalysis
Boronic acids, including variants like 3-borono-BINOL, have been utilized as catalysts in highly enantioselective aza-Michael additions, contributing significantly to the development of densely functionalized cyclohexanes (Hashimoto, Gálvez, & Maruoka, 2015).
Biomolecular Binding Characterization
Boronic acids show a notable affinity towards cis-diol-containing biomolecules. This characteristic has led to their wide application in sensing, separation, drug delivery, and functional materials. Affinity capillary electrophoresis (ACE) has been employed to characterize the binding strengths between boronic acids and these biomolecules, offering advantages over traditional techniques (Lü & Liu, 2015).
Synthesis of Substituted Acids
Boronic acid has been used to catalyze three-component reactions for synthesizing α-sulfanyl-substituted indole-3-acetic acids, indicating its potential in organic synthesis (Das, Watanabe, Morimoto, & Ohshima, 2017).
Structure-Reactivity Relationships
Investigations into the structure-reactivity relationships in boronic acid-diols complexes have been conducted to better understand their binding affinity, which is crucial in sensing, delivery, and materials chemistry (Brooks, Deng, & Sumerlin, 2018).
Decarboxylative Borylation
Boronic acids have been explored for their potential in decarboxylative borylation, a process that replaces carboxylic acid groups with boronate esters. This method is particularly relevant in medicinal chemistry and drug discovery (Li et al., 2017).
Electrochemical Applications
In electrochemistry, boronic acid derivatives have been utilized in the polymerization processes and for enhancing the capacitance properties of polymers, demonstrating their potential in supercapacitor applications (Mo, Zhou, Ma, & Xu, 2015).
Anion Recognition
Arylboronic acids have been studied for their role in anion recognition. They can act as both Brønsted and Lewis acid type receptors, which is significant in the development of chemical sensors and health diagnostics (Martínez-Aguirre & Yatsimirsky, 2015).
Enhancing Thermoelectric Performance
Boronic acid-functionalized conducting polymers, like poly(3-thiophene boronic acid), have been developed to simultaneously enhance electrical conductivity and thermoelectric performance, indicating their potential in thermoelectric materials (Kang et al., 2020).
Drug Delivery
Boronic acid-containing (co)polymers have been investigated for their responsiveness towards diols, including applications in self-regulated drug delivery systems through responsive membranes or micelles (Vancoillie & Hoogenboom, 2016).
Mechanism of Action
Target of Action
Boronic acids, in general, are known to interact with a variety of biological targets, including proteins and enzymes .
Mode of Action
Boronic acids are known to form reversible covalent bonds with 1,2- and 1,3-diols, which are present in saccharides and catechols . This allows them to interact with a variety of biological targets.
Biochemical Pathways
(2-Acetylthiophen-3-yl)boronic acid is a type of organoboron compound. These compounds are often used in Suzuki–Miyaura (SM) cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . In this process, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Pharmacokinetics
It is known that the main mechanism by which boronic acids are metabolised is deboronation, yielding boric acid .
Result of Action
The ability of boronic acids to form reversible covalent bonds with diols allows them to interact with a variety of biological targets, potentially leading to various biochemical effects .
Action Environment
The action of this compound, like other boronic acids, can be influenced by environmental factors. For instance, the success of SM coupling reactions, in which organoboron compounds are often used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .
Future Directions
Boronic acids are increasingly utilized in diverse areas of research. The excellent understanding of the chemical properties and biocompatibility of BA-based compounds has inspired the exploration of novel chemistries using boron to fuel emergent sciences . This includes the development of new stimuli-responsive conjugates for chemical biology and peptide cyclization aimed at therapeutics discovery .
properties
IUPAC Name |
(2-acetylthiophen-3-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BO3S/c1-4(8)6-5(7(9)10)2-3-11-6/h2-3,9-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTGPYSQUEPGBHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(SC=C1)C(=O)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90675307 | |
Record name | (2-Acetylthiophen-3-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90675307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36155-74-5 | |
Record name | (2-Acetylthiophen-3-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90675307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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